2,4-difluoro-N-(2-methoxybenzyl)benzenesulfonamide

• IUPAC Name: 2,4-difluoro-N-[(2-methoxyphenyl)methyl]benzenesulfonamide
• InChI: InChI=1S/C14H13F2NO3S/c1-20-13-5-3-2-4-10(13)9-17-21(18,19)14-7-6-11(15)8-12(14)16/h2-8,17H,9H2,1H3
• InChI Key: VMHBUWLPVKMBLG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNS(=O)(=O)C2=C(C=C(C=C2)F)F
• Molecular Formula: C14H13F2NO3S
• Molecular Weight: 313.32 g/mol

Description

2,4-difluoro-N-(2-methoxybenzyl)benzenesulfonamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is commonly referred to as DFB and is known for its unique properties that make it useful in several scientific studies.

Mechanism of Action

The mechanism of action of 2,4-difluoro-N-(2-methoxybenzyl)benzenesulfonamide involves the inhibition of specific enzymes and proteins in the body. Studies have shown that DFB can inhibit the activity of carbonic anhydrase IX, which is overexpressed in several types of cancer cells. This inhibition leads to a decrease in the growth and proliferation of cancer cells.
DFB has also been shown to inhibit the aggregation of beta-amyloid peptides, which are known to play a role in the development of Alzheimer's disease. This inhibition leads to a decrease in the formation of beta-amyloid plaques, which are a hallmark of Alzheimer's disease.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2,4-difluoro-N-(2-methoxybenzyl)benzenesulfonamide are primarily related to its mechanism of action. Studies have shown that DFB can inhibit the activity of carbonic anhydrase IX, which is overexpressed in several types of cancer cells. This inhibition leads to a decrease in the growth and proliferation of cancer cells.
DFB has also been shown to inhibit the aggregation of beta-amyloid peptides, which are known to play a role in the development of Alzheimer's disease. This inhibition leads to a decrease in the formation of beta-amyloid plaques, which are a hallmark of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 2,4-difluoro-N-(2-methoxybenzyl)benzenesulfonamide in lab experiments are primarily related to its unique properties and potential applications. DFB has been shown to have anti-tumor properties and can inhibit the growth of cancer cells. This makes it a potential candidate for cancer treatment.
DFB has also been studied for its potential use in the treatment of Alzheimer's disease. Studies have shown that DFB can inhibit the aggregation of beta-amyloid peptides, which are known to play a role in the development of Alzheimer's disease.
The limitations of using 2,4-difluoro-N-(2-methoxybenzyl)benzenesulfonamide in lab experiments are primarily related to its potential toxicity. Studies have shown that DFB can be toxic to certain types of cells, and further research is needed to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the study of 2,4-difluoro-N-(2-methoxybenzyl)benzenesulfonamide. One direction is to further investigate its potential use in cancer treatment. Studies have shown that DFB has anti-tumor properties and can inhibit the growth of cancer cells. Further research is needed to determine its safety and efficacy in humans.
Another direction is to investigate its potential use in the treatment of Alzheimer's disease. Studies have shown that DFB can inhibit the aggregation of beta-amyloid peptides, which are known to play a role in the development of Alzheimer's disease.
Conclusion:
2,4-difluoro-N-(2-methoxybenzyl)benzenesulfonamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound has been studied for its potential use in cancer treatment and the treatment of Alzheimer's disease. Studies have shown that DFB has anti-tumor properties and can inhibit the growth of cancer cells. It has also been shown to inhibit the aggregation of beta-amyloid peptides, which are known to play a role in the development of Alzheimer's disease. Further research is needed to determine its safety and efficacy in humans.

Scientific Research Applications

2,4-difluoro-N-(2-methoxybenzyl)benzenesulfonamide has several scientific research applications. One of the most significant applications is in the field of cancer research. Studies have shown that DFB has anti-tumor properties and can inhibit the growth of cancer cells. This compound has also been shown to induce apoptosis in cancer cells, making it a potential candidate for cancer treatment.
DFB has also been studied for its potential use in the treatment of Alzheimer's disease. Studies have shown that DFB can inhibit the aggregation of beta-amyloid peptides, which are known to play a role in the development of Alzheimer's disease.